Cas no 70152-53-3 (N-Methyl-L-DOPA)

• Product Name: N-Methyl-L-DOPA
• CAS No: 70152-53-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1063867
• PubChem ID: 23620856
• Update Time: 2025-04-20

N-Methyl-L-DOPA Chemical and Physical Properties

Names and Identifiers

• N-Methyl-L-DOPA
• (2S)-3-(3,4-dihydroxyphenyl)-2-(methylamino)propanoic acid
• N-Methyldopa
• 3-(3,4-Dihydroxyphenyl)-N-methylalanine
• 3-Hydroxy-N-methyl-L-tyrosine
• A-(3,4-Dihydroxyphenyl)-N-methylalanine
• 70152-53-3
• (-)methyl-dopa
• N-methyl-3,4-dihydroxy-L-phenylalanine
• CHEBI:167646
• DTXSID20635212
• QZIWDCLHLOADPK-ZETCQYMHSA-N
• SCHEMBL2283369
• beta-(3,4-dihydroxyphenyl)-N-methyl-L-alanine
• DB-231540
• 3-Hydroxy-N-methyl-L-tyrosine; 3-(3,4-Dihydroxyphenyl)-N-methylalanine; ss-(3,4-Dihydroxyphenyl)-N-methylalanine; N-Methyldopa;

• Inchi： 1S/C10H13NO4/c1-11-7(10(14)15)4-6-2-3-8(12)9(13)5-6/h2-3,5,7,11-13H,4H2,1H3,(H,14,15)/t7-/m0/s1
• InChI Key： QZIWDCLHLOADPK-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1C=CC(=C(C=1)O)O)NC)=O

Computed Properties

• Exact Mass: 211.08400
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79000
• LogP: 0.70380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives